Cas no 2137979-15-6 (Quinoline, 6,7-difluoro-4-methyl-2-(1-methylethyl)-)

• Product Name: Quinoline, 6,7-difluoro-4-methyl-2-(1-methylethyl)-
• CAS No: 2137979-15-6
• MF: C₁₃H₁₃F₂N
• MW: 221.24583029747
• CID: 5288807
• Update Time: 2025-05-27

Quinoline, 6,7-difluoro-4-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6,7-difluoro-4-methyl-2-(1-methylethyl)-

• Inchi： 1S/C13H13F2N/c1-7(2)12-4-8(3)9-5-10(14)11(15)6-13(9)16-12/h4-7H,1-3H3
• InChI Key： VFMGIMHFYUWCTD-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=C(F)C=2)C(C)=CC=1C(C)C

Additional information on Quinoline, 6,7-difluoro-4-methyl-2-(1-methylethyl)-

Comprehensive Overview of Quinoline, 6,7-difluoro-4-methyl-2-(1-methylethyl)- (CAS No. 2137979-15-6)

The compound Quinoline, 6,7-difluoro-4-methyl-2-(1-methylethyl)- (CAS No. 2137979-15-6) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring difluoro and isopropyl substituents, this compound exhibits remarkable potential in drug discovery and material science. Researchers are particularly interested in its applications as a building block for synthesizing novel bioactive molecules, given the growing demand for fluorinated compounds in modern medicine.

In recent years, the search for heterocyclic compounds with enhanced properties has surged, driven by advancements in AI-driven drug design and high-throughput screening. The 6,7-difluoro-4-methyl-2-(1-methylethyl)quinoline scaffold aligns with this trend, as its fluorine atoms improve metabolic stability and membrane permeability—key factors in developing next-generation therapeutics. Users frequently search for terms like "fluorinated quinolines uses" and "CAS 2137979-15-6 applications," reflecting its relevance in cutting-edge research.

The synthesis of Quinoline, 6,7-difluoro-4-methyl-2-(1-methylethyl)- involves multi-step organic reactions, including halogenation and alkylation, to achieve precise functionalization. Its lipophilic nature and electron-withdrawing effects from fluorine make it a candidate for modulating protein-ligand interactions, a hot topic in precision medicine. SEO-optimized queries such as "how to synthesize difluoroquinolines" highlight user interest in its preparation methods.

Beyond pharmaceuticals, this compound’s thermal stability and optical properties are explored in organic electronics, addressing trends like "sustainable materials" and "green chemistry." Its potential in catalysis and photovoltaic cells further diversifies its industrial appeal. Analytical techniques like HPLC and NMR are critical for characterizing its purity, a common concern in searches like "CAS 2137979-15-6 purity analysis."

In summary, Quinoline, 6,7-difluoro-4-methyl-2-(1-methylethyl)- represents a versatile scaffold bridging medicinal chemistry and material science. Its alignment with trending topics—fluorine chemistry, drug optimization, and eco-friendly materials—ensures sustained academic and industrial interest, making it a focal point for future innovations.